Benzyl sulfide Benzyl sulfide Dibenzyl sulfide appears as colorless plates or pale beige crystalline solid with a crippling stench . (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 538-74-9
VCID: VC0165846
InChI: InChI=1S/C14H14S/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2
SMILES: C1=CC=C(C=C1)CSCC2=CC=CC=C2
Molecular Formula: C14H14S
Molecular Weight: 214.33 g/mol

Benzyl sulfide

CAS No.: 538-74-9

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VCID: VC0165846

Molecular Formula: C14H14S

Molecular Weight: 214.33 g/mol

Benzyl sulfide - 538-74-9

CAS No. 538-74-9
Product Name Benzyl sulfide
Molecular Formula C14H14S
Molecular Weight 214.33 g/mol
IUPAC Name benzylsulfanylmethylbenzene
Standard InChI InChI=1S/C14H14S/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2
Standard InChIKey LUFPJJNWMYZRQE-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CSCC2=CC=CC=C2
Canonical SMILES C1=CC=C(C=C1)CSCC2=CC=CC=C2
Boiling Point Decomposes (NTP, 1992)
Colorform PLATES FROM ETHER OR CHLOROFORM
COLORLESS PLATES
Density 1.0712 at 122 °F (NTP, 1992)
1.0583 g/cu cm at 50 °C
Flash Point greater than 230 °F (NTP, 1992)
Melting Point 120 to 122 °F (NTP, 1992)
49.5 °C
Physical Description Dibenzyl sulfide appears as colorless plates or pale beige crystalline solid with a crippling stench . (NTP, 1992)
Description Dibenzyl sulfide appears as colorless plates or pale beige crystalline solid with a crippling stench . (NTP, 1992)
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
Insoluble in water; soluble in ethanol, ether, and CS2.
Synonyms enzyl sulfide
dibenzyl sulfide
PubChem Compound 10867
Last Modified Nov 11 2021
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